Cas no 898448-46-9 (2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide
• CAS No: 898448-46-9
• MF: C₂₂H₂₈ClN₃O₃
• MW: 417.92902469635
• CID: 5484696
• Update Time: 2025-06-03

2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-chlorophenoxy)-N-[2-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• 2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide

• Inchi： 1S/C22H28ClN3O3/c1-25-11-13-26(14-12-25)21(17-3-7-19(28-2)8-4-17)15-24-22(27)16-29-20-9-5-18(23)6-10-20/h3-10,21H,11-16H2,1-2H3,(H,24,27)
• InChI Key： NUSHRIQOYOBWIQ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide

Professional Introduction to Compound with CAS No. 898448-46-9 and Product Name: 2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide

The compound in question, identified by the CAS No. 898448-46-9, is a sophisticated organic molecule with a complex structural framework. Its full chemical name, 2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide, highlights its intricate composition, which includes multiple functional groups such as chlorophenoxy, methoxyphenyl, and methylpiperazine. These components contribute to its unique chemical properties and potential applications in pharmaceutical research.

At the heart of this compound's structure lies the acetamide moiety, which is a well-known pharmacophore in medicinal chemistry. The presence of this group suggests that the compound may exhibit biological activity, particularly in modulating enzymatic or receptor interactions. The 4-chlorophenoxy substituent further enhances its potential as a bioactive molecule by introducing lipophilicity and electronic effects that can influence binding affinity.

The 4-methylpiperazin-1-yl group is another critical component of this compound, known for its role in enhancing drug solubility and permeability across biological membranes. Piperazine derivatives are frequently incorporated into drug molecules due to their ability to interact with a wide range of biological targets. In this case, the methylpiperazine moiety may contribute to the compound's pharmacokinetic profile, making it a promising candidate for further investigation.

Recent advancements in drug discovery have emphasized the importance of multifunctional compounds that can target multiple pathways simultaneously. The 2-(4-methoxyphenyl) group in this molecule adds another layer of complexity, potentially allowing for interactions with various biological receptors or enzymes. This feature aligns with the current trend toward polypharmacological approaches, which aim to address complex diseases by targeting multiple disease mechanisms.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The combination of piperazine and phenyl rings suggests that it may interact with neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and pain perception, making this compound a candidate for therapeutic development in conditions such as depression, anxiety, and chronic pain.

Furthermore, the chlorophenoxy group has been extensively studied for its potential antimicrobial properties. While not the primary focus of this compound's development, it may contribute to broader therapeutic applications by providing additional biological activity. This dual functionality makes it an intriguing candidate for further exploration in multidrug therapies.

In vitro studies have begun to uncover the potential biological activity of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These findings are particularly promising given the growing body of evidence supporting the use of multifunctional compounds in treating complex diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The careful arrangement of functional groups and the optimization of reaction conditions have resulted in a molecule with high purity and stability. These characteristics are essential for further preclinical and clinical investigations.

As research continues, the full therapeutic potential of this compound will become more apparent. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in elucidating its mechanisms of action and identifying suitable therapeutic applications. The insights gained from these studies could pave the way for new treatments for neurological disorders and other conditions where multifunctional compounds are needed.

The development of novel pharmaceuticals is a meticulous process that requires extensive research and validation. However, compounds like this one offer hope for innovative solutions to complex medical challenges. By leveraging cutting-edge chemical synthesis techniques and integrating them with advanced biological screening methods, researchers can accelerate the discovery of new drugs.

In conclusion, the compound with CAS No. 898448-46-9, named 2-(4-chlorophenoxy)-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylacetamide, represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional nature make it a promising candidate for further research into neurological disorders and other therapeutic areas. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in addressing some of medicine's most challenging problems.